Methyl 2,4-difluoro-6-methylbenzoate

• CAS: 1803833-41-1

Core Science & Biosynthesis

Chemical structure analysis of Methyl 2,4-difluoro-6-methylbenzoate

An In-depth Technical Guide to the Chemical Structure Analysis of Methyl 2,4-difluoro-6-methylbenzoate

Introduction

Methyl 2,4-difluoro-6-methylbenzoate is a halogenated aromatic ester with the chemical formula C₉H₈F₂O₂. As a substituted benzoic acid derivative, it represents a class of compounds that are pivotal as building blocks in the synthesis of pharmaceuticals and advanced materials. The precise arrangement of its substituents—two fluorine atoms, a methyl group, and a methyl ester group on the benzene ring—governs its chemical reactivity and physical properties. Consequently, unambiguous confirmation of its chemical structure is a prerequisite for its application in any research or development context.

This guide provides a comprehensive overview of the analytical methodologies required for the complete structural elucidation of Methyl 2,4-difluoro-6-methylbenzoate. We will delve into the core spectroscopic techniques, explaining not just the procedural steps but the underlying principles that make these methods effective. The narrative is designed to guide researchers through an integrated analytical workflow, ensuring data of the highest quality and integrity.

Physicochemical Properties

A foundational understanding of a compound's physical properties is essential before commencing detailed structural analysis. These properties influence the choice of solvents, experimental conditions, and handling procedures.

Property	Value	Source
Molecular Formula	C₉H₈F₂O₂	-
Molecular Weight	186.16 g/mol	PubChem
Appearance	Predicted: Colorless to light yellow liquid or solid	General Knowledge
Boiling Point	Not available. Estimated based on similar structures like Methyl 2,4-difluorobenzoate (128-129 °C).[1][2]	Extrapolation
Density	Not available. Estimated based on similar structures like Methyl 2,4-difluorobenzoate (1.384 g/mL at 25 °C).[1][2]	Extrapolation
CAS Number	Not readily available	-

Core Spectroscopic Techniques for Structural Elucidation

A multi-technique approach is indispensable for the unambiguous structural confirmation of organic molecules. We will focus on Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed structure of organic compounds in solution. By analyzing the magnetic properties of atomic nuclei, it provides information about the chemical environment, connectivity, and spatial arrangement of atoms. For Methyl 2,4-difluoro-6-methylbenzoate, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential.

Fig. 1: Integrated workflow for NMR-based structural analysis.

¹H NMR provides a map of the proton environments in the molecule. For Methyl 2,4-difluoro-6-methylbenzoate, we expect three distinct signals.

• Expected Signals & Interpretation:

  • ~3.9 ppm (Singlet, 3H): This signal corresponds to the three protons of the methyl ester (-OCH₃) group. It appears as a singlet because there are no adjacent protons to couple with.

  • ~2.4 ppm (Triplet, 3H): This signal is from the three protons of the methyl group attached to the aromatic ring (at C6). It is expected to be split into a triplet due to coupling with the two adjacent fluorine atoms (a long-range ⁴JHF coupling).

  • ~6.8-7.2 ppm (Multiplet, 2H): These signals arise from the two protons on the aromatic ring (at C3 and C5). Their chemical shifts are influenced by the electron-withdrawing effects of the fluorine and ester groups. The signals will be complex multiplets due to:

    • Coupling to each other (³JHH).

    • Coupling to the fluorine at C2 (⁴JHF).

    • Coupling to the fluorine at C4 (³JHF and ⁵JHF).

Predicted ¹H NMR Data
Chemical Shift (δ, ppm)	Integration	Multiplicity	Assignment
~7.2	1H	Multiplet (ddd)	Ar-H (H5)
~6.8	1H	Multiplet (ddd)	Ar-H (H3)
~3.9	3H	Singlet	-COOCH₃
~2.4	3H	Triplet (⁴JHF)	Ar-CH₃

¹³C NMR reveals the carbon framework of the molecule. Due to the molecule's asymmetry, all nine carbon atoms are chemically non-equivalent and should produce nine distinct signals. A key feature will be the splitting of carbon signals by the fluorine atoms (C-F coupling).

• Expected Signals & Interpretation:

  • ~165 ppm (Doublet): The carbonyl carbon (C=O) of the ester. It will likely be split by the fluorine at C2 (³JCF).

  • ~160-165 ppm (Two Doublets of Doublets): The two carbons directly bonded to fluorine (C2 and C4). These signals will exhibit large one-bond C-F coupling constants (¹JCF ≈ 240-260 Hz).

  • ~110-135 ppm (Multiple Signals): The remaining four aromatic carbons. Their signals will show smaller 2-bond, 3-bond, or 4-bond C-F couplings.

  • ~52 ppm (Singlet): The carbon of the methyl ester (-OCH₃).

  • ~18 ppm (Triplet): The carbon of the ring-attached methyl group (-CH₃). It is expected to be a triplet due to coupling with the adjacent fluorine atoms (³JCF).

Given the presence of two fluorine atoms, ¹⁹F NMR is a critical and highly informative experiment.[3][4] The high natural abundance and sensitivity of the ¹⁹F nucleus make this a routine and valuable analysis.[3][5] We expect two distinct signals for the two non-equivalent fluorine atoms.

• Expected Signals & Interpretation:

  • F at C2: This fluorine is ortho to the methyl ester and the methyl group. Its chemical shift will be influenced by both. It will appear as a doublet of multiplets, split by the fluorine at C4 (⁴JFF) and the aromatic protons.

  • F at C4: This fluorine is para to the methyl ester and ortho to two aromatic protons. It will also appear as a doublet of multiplets, split by the fluorine at C2 and the adjacent protons. The chemical shifts for fluorine on an aromatic ring typically appear between -100 ppm and -200 ppm relative to CFCl₃.[3]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and crucial information about the molecule's fragmentation pattern, which helps in confirming the structure. For Methyl 2,4-difluoro-6-methylbenzoate (MW = 186.16), we would perform Electrospray Ionization (ESI) or Electron Ionization (EI).

• Expected Data & Interpretation:

  • Molecular Ion Peak (M⁺): A peak at m/z = 186, corresponding to the intact molecule. High-resolution MS (HRMS) would confirm the elemental composition C₉H₈F₂O₂.

  • Key Fragmentation Peaks:

    • m/z = 155 (M - 31): Corresponds to the loss of the methoxy radical (•OCH₃), a very common fragmentation pathway for methyl esters.

    • m/z = 127 (M - 59): Corresponds to the loss of the carbomethoxy radical (•COOCH₃).

    • m/z = 99: This could arise from the subsequent loss of carbon monoxide (CO) from the m/z 127 fragment.

Fig. 2: Predicted key fragmentation pathways in Mass Spectrometry.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

• Expected Absorption Bands & Interpretation:

  • ~3000-3100 cm⁻¹ (Weak): Aromatic C-H stretching.

  • ~2960 cm⁻¹ (Medium): Aliphatic C-H stretching from the two methyl groups.

  • ~1730 cm⁻¹ (Strong, Sharp): C=O stretching of the ester group. This is a highly characteristic and strong band.[6]

  • ~1610 & ~1500 cm⁻¹ (Medium): C=C stretching vibrations within the aromatic ring.

  • ~1250-1300 cm⁻¹ (Strong): Asymmetric C-O-C stretching of the ester group.

  • ~1100-1300 cm⁻¹ (Strong): C-F stretching vibrations. These bands can sometimes overlap with other signals in the fingerprint region.

Integrated Spectral Analysis: A Self-Validating System

No single technique provides the complete picture. The trustworthiness of the final structure comes from the convergence of all data points.

• MS confirms the molecular formula (C₉H₈F₂O₂) and thus the total number of atoms.

• IR confirms the presence of key functional groups : an ester (C=O, C-O), an aromatic ring (C=C, C-H), and aliphatic groups (C-H).

• ¹³C NMR confirms the number of unique carbons (nine), consistent with the proposed structure.

• ¹H NMR confirms the number and ratio of different types of protons (two aromatic H, three ester H, three methyl H).

• ¹⁹F NMR confirms the presence of two distinct fluorine environments .

• The crucial coupling patterns in all three NMR spectra (¹H, ¹³C, ¹⁹F) provide the definitive evidence for the substitution pattern. For instance, the splitting of the Ar-CH₃ signal into a triplet in the ¹H NMR can only be explained by its proximity to two fluorine atoms, cementing its position at C6, between the C-F and C-ester bonds.

Experimental Protocols

Adherence to standardized protocols is essential for reproducible and reliable data.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of Methyl 2,4-difluoro-6-methylbenzoate and dissolve it in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrumentation: Place the sample in a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with 16-32 scans, a spectral width of ~16 ppm, and a relaxation delay of 2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A sufficient number of scans (e.g., 1024 or more) and a relaxation delay of 2-5 seconds are required to achieve a good signal-to-noise ratio.

• ¹⁹F NMR Acquisition: Acquire the spectrum with a spectral width appropriate for fluorinated aromatics (~100 ppm), typically with proton decoupling. Use an external reference standard if necessary, although modern spectrometers can reference internally.

• Data Processing: Process all spectra by applying Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR spectrum and calibrate all spectra to the TMS signal (0.00 ppm for ¹H and ¹³C).

Protocol 2: Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source of a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap) at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire the mass spectrum in positive ion mode over a mass range of m/z 50-500.

• Analysis: Identify the molecular ion peak [M+H]⁺ or [M+Na]⁺ and compare its exact mass to the theoretical mass to confirm the elemental composition. Analyze the fragmentation pattern if MS/MS data is acquired.

Protocol 3: Infrared Spectroscopy (ATR-FTIR)

• Sample Preparation: If the sample is a solid, place a small amount directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. If it is a liquid, a single drop is sufficient.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Scan: Record the spectrum of the sample. The instrument software will automatically ratio the sample scan to the background scan.

• Data Acquisition: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-600 cm⁻¹.

• Analysis: Identify and label the major absorption peaks and assign them to the corresponding functional group vibrations.

References

• PubChem. Methyl 2,4-Difluorobenzoate. [Link]

• Potter, M. E., et al. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry. [Link]

• AZoM. (2017). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. [Link]

• Chemical Science. (2020). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. [Link]

• Brainly. (2022). Provide the IR spectrum analysis for methyl benzoate. [Link]

Sources

• 1. Methyl 2,4-difluorobenzoate 97 106614-28-2 [sigmaaldrich.com]
• 2. METHYL 2,4-DIFLUOROBENZOATE | 106614-28-2 [chemicalbook.com]
• 3. azom.com [azom.com]
• 4. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. brainly.com [brainly.com]

An In-Depth Technical Guide to Methyl 2,4-difluoro-6-methylbenzoate: Synthesis, Properties, and Spectroscopic Analysis

Introduction: Situating a Niche Compound in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic functionalization of aromatic scaffolds is a cornerstone of rational drug design. Fluorine and methyl groups, in particular, are powerful tools for modulating the pharmacokinetic and pharmacodynamic properties of bioactive molecules. The "magic methyl" effect, for instance, can significantly enhance binding affinity or metabolic stability through subtle conformational constraints.[1] Similarly, fluorine substitution is widely employed to alter pKa, improve metabolic resistance, and enhance binding interactions through hydrogen bonding or dipole interactions.

This guide focuses on Methyl 2,4-difluoro-6-methylbenzoate , a compound of interest due to its unique substitution pattern which combines these influential functional groups. While direct experimental data for this specific molecule is scarce in publicly available literature, its structural motifs are present in various active pharmaceutical ingredients (APIs). For instance, related structures like 2-fluoro-6-methylbenzoic acid are key building blocks in the synthesis of epidermal growth factor receptor (EGFR) inhibitors and the autoimmune disease treatment, avacopan.[2]

Given the absence of extensive empirical data, this guide will provide a comprehensive overview based on established chemical principles, data from closely related analogues, and predictive methodologies. We will present a plausible synthesis pathway, predict its core physicochemical properties, and detail the expected spectroscopic signatures that would be critical for its identification and characterization in a research setting. This document is intended for researchers, scientists, and drug development professionals who may be considering the synthesis or application of this and structurally similar compounds.

Molecular Structure and Identification

The foundational step in understanding any chemical entity is to define its structure and key identifiers.

Identifier	Value	Source
IUPAC Name	Methyl 2,4-difluoro-6-methylbenzoate	-
Molecular Formula	C₉H₈F₂O₂	-
Molecular Weight	186.16 g/mol	-
SMILES	COC(=O)C1=C(F)C=C(F)C=C1C	-
CAS Number	Not found in public databases	-

Proposed Synthesis Pathway

Diagram of Proposed Synthesis

Caption: Proposed two-part synthesis of Methyl 2,4-difluoro-6-methylbenzoate.

Detailed Experimental Protocol

This multi-step synthesis starts from a commercially available precursor and introduces the required substituents in a regioselective manner.

• Bromination of 1,3-Difluorobenzene:

  • To a solution of 1,3-difluorobenzene in a suitable solvent (e.g., dichloromethane), add a catalytic amount of iron(III) bromide (FeBr₃).

  • Slowly add an equimolar amount of bromine (Br₂) at room temperature. The bromine will add ortho/para to the fluorine atoms, but the position between the two fluorines is sterically hindered and deactivated. The most likely product is 1-bromo-2,4-difluorobenzene.

  • Stir the reaction until completion, monitoring by TLC or GC.

  • Work up the reaction by washing with an aqueous solution of sodium thiosulfate to quench excess bromine, followed by a brine wash. Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Methylation via Lithiation:

  • Dissolve the resulting 1-bromo-2,4-difluorobenzene in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere (e.g., Argon).

  • Slowly add one equivalent of n-butyllithium (n-BuLi). The lithium will displace the bromine.

  • After stirring for a short period, add an excess of methyl iodide (CH₃I). The methyl group will be introduced at the lithiated position, yielding 1-bromo-2,4-difluoro-6-methylbenzene. (Note: This step requires careful control as directed ortho-metalation is also possible. An alternative Friedel-Crafts methylation could be considered, though it may be less regioselective).

• Carboxylation via Grignard Reagent:

  • To a solution of 1-bromo-2,4-difluoro-6-methylbenzene in anhydrous THF, add magnesium turnings to initiate the formation of the Grignard reagent.

  • Once the Grignard reagent has formed, bubble dry carbon dioxide (CO₂) gas through the solution, or pour the solution over crushed dry ice.

  • After the reaction is complete, quench with a dilute aqueous acid (e.g., 1M HCl) to protonate the carboxylate salt.

  • Extract the product, 2,4-difluoro-6-methylbenzoic acid, with an organic solvent like ethyl acetate. Purify by recrystallization or column chromatography.

This is a classic and reliable method for converting a carboxylic acid to its corresponding methyl ester.[3]

• Reaction Setup:

  • In a round-bottom flask, dissolve the synthesized 2,4-difluoro-6-methylbenzoic acid in an excess of methanol (CH₃OH).

  • Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄).[3]

  • Add a boiling chip and fit the flask with a reflux condenser.

• Reflux:

  • Heat the mixture to reflux and maintain for several hours (typically 2-4 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • After cooling to room temperature, remove the excess methanol under reduced pressure.

  • Dissolve the residue in an organic solvent such as ethyl acetate.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the sulfuric acid and remove any unreacted carboxylic acid.

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the final product, Methyl 2,4-difluoro-6-methylbenzoate, by silica gel column chromatography or distillation.

Physicochemical Properties: A Comparative and Predictive Analysis

As direct experimental data is unavailable, we can predict the properties of Methyl 2,4-difluoro-6-methylbenzoate by examining its closest structural analogue, Methyl 2,4-difluorobenzoate (CAS: 106614-28-2), and considering the effect of adding a methyl group at the 6-position.[4]

Property	Methyl 2,4-difluorobenzoate (Experimental)	Methyl 2,4-difluoro-6-methylbenzoate (Predicted)	Rationale for Prediction
Appearance	Clear, colorless to light yellow liquid	Clear, colorless to light yellow liquid	The addition of a methyl group is unlikely to introduce color.
Molecular Weight	172.13 g/mol [4]	186.16 g/mol	Addition of a -CH₂- group (14.03 g/mol ).
Boiling Point	128-129 °C[4]	~140-150 °C	The addition of a methyl group increases molecular weight and van der Waals forces, which typically raises the boiling point.
Density	1.384 g/mL at 25 °C[4]	~1.3 g/mL at 25 °C	The methyl group adds mass but also volume. The density may slightly decrease compared to the more compact, non-methylated analogue.
Refractive Index (n20/D)	1.4840[4]	~1.48-1.49	The refractive index is related to density and polarizability; a minor change is expected.
Solubility	Insoluble in water; soluble in common organic solvents.	Insoluble in water; soluble in common organic solvents.	The ester functionality and aromatic ring make it hydrophobic. The additional methyl group increases lipophilicity.

Spectroscopic Characterization: Predicted Signatures

Spectroscopic analysis is essential for confirming the structure and purity of a synthesized compound. Based on the proposed structure, the following spectral data can be predicted.

¹H NMR Spectroscopy

The proton NMR spectrum is a key tool for identifying the arrangement of hydrogen atoms in a molecule.

(Note: A placeholder image "molecular_structure_hnmr.png" is used here. In a real application, this would be the molecule's image with protons labeled A, B, C, D.) Caption: Predicted ¹H NMR chemical shifts for Methyl 2,4-difluoro-6-methylbenzoate.

• Aromatic Protons (H-3, H-5): Two signals are expected in the aromatic region (~6.8-7.2 ppm).

  • The proton at the 5-position will be a triplet of doublets (td) due to coupling with the adjacent fluorine at C4 and the meta-coupling to the proton at C3.

  • The proton at the 3-position will also be a triplet of doublets (td) due to coupling with the adjacent fluorines at C2 and C4.

• Ester Methyl Protons (-OCH₃): A sharp singlet is expected around 3.9 ppm, characteristic of a methyl ester.[5][6]

• Aryl Methyl Protons (-CH₃): The methyl group at the 6-position will likely appear as a triplet around 2.4 ppm due to coupling with the two adjacent fluorine atoms on the ring (a ⁴J-HF coupling).

¹³C NMR Spectroscopy

The carbon NMR provides information on the carbon skeleton.

Carbon Atom	Predicted Chemical Shift (ppm)	Rationale & Notes
C=O (Carbonyl)	165-170	Typical range for an ester carbonyl carbon.[7]
C-F (C2, C4)	155-165 (d)	Aromatic carbons directly bonded to fluorine are significantly downfield and will appear as doublets due to C-F coupling.
C-O (C1)	115-125	Quaternary carbon attached to the ester group, shifted upfield by ortho fluorine.
C-C (C6)	120-130	Quaternary carbon attached to the methyl group.
C-H (C3, C5)	105-115 (dd)	Aromatic carbons bonded to hydrogen, appearing as doublets of doublets due to coupling with two different fluorine atoms.
-OCH₃	50-55	Typical range for a methyl ester carbon.[7]
-CH₃	15-20	Typical range for an aryl methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups.

• C=O Stretch (Ester): A strong, sharp absorption band is expected in the range of 1720-1740 cm⁻¹ . Conjugation with the aromatic ring typically lowers this frequency, but the electron-withdrawing fluorine atoms may counteract this effect.[8]

• C-O Stretch (Ester): Two strong bands are expected between 1300-1000 cm⁻¹ corresponding to the symmetric and antisymmetric C-O stretches of the ester group.[8]

• C-F Stretch: Strong absorptions due to the carbon-fluorine bonds will be present in the fingerprint region, typically around 1250-1100 cm⁻¹ .

• Aromatic C=C Stretch: Medium-strength bands will appear in the 1600-1450 cm⁻¹ region.

• C-H Stretch (Aromatic & Aliphatic): Weak to medium bands will be observed just above 3000 cm⁻¹ (aromatic C-H) and just below 3000 cm⁻¹ (aliphatic C-H from the methyl groups).[8]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Molecular Ion (M⁺): The molecular ion peak would be observed at m/z = 186 .

• Key Fragmentation Patterns:

  • Loss of the methoxy group (-OCH₃): A significant peak at m/z = 155 [M - 31].

  • Loss of the carbomethoxy group (-COOCH₃): A peak at m/z = 127 [M - 59].

  • The presence of fluorine can lead to complex fragmentation patterns, but these two losses are highly characteristic of methyl esters.

Safety and Handling

While no specific safety data sheet (SDS) exists for Methyl 2,4-difluoro-6-methylbenzoate, precautions should be based on closely related compounds like Methyl 2,4-difluorobenzoate.[4]

• Hazard Classifications: Assumed to be harmful if swallowed, cause skin irritation, cause serious eye damage, and may cause respiratory irritation.[4]

• Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles or a face shield, and a lab coat is mandatory. Work should be conducted in a well-ventilated fume hood.

• Handling: Avoid contact with skin, eyes, and clothing. Keep away from heat and ignition sources. Store in a cool, dry, and well-ventilated area in a tightly sealed container.[9]

• First Aid:

  • In case of skin contact: Immediately wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

  • If inhaled: Move the person to fresh air.

  • If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.

Conclusion and Future Directions

Methyl 2,4-difluoro-6-methylbenzoate represents a potentially valuable but currently under-investigated building block for chemical synthesis and drug discovery. This guide has outlined a logical synthesis pathway, provided a detailed set of predicted physicochemical properties, and described the expected spectroscopic signatures necessary for its identification. The combination of ortho- and para-fluorine atoms with an ortho-methyl group creates a unique electronic and steric environment that could be exploited by medicinal chemists to fine-tune the properties of lead compounds.

The next crucial step for the scientific community is the execution of the proposed synthesis and the empirical validation of the properties and spectral data predicted herein. Such work would not only confirm the existence and characteristics of this compound but also make it accessible for inclusion in screening libraries and targeted synthesis campaigns, potentially unlocking new avenues in the development of novel therapeutics.

References

• PubChem. Methyl 2,4-Difluorobenzoate. Available from: [Link]

• SysKem Chemie GmbH. Methylbenzoat - Sicherheitsdatenblatt. Available from: [Link]

• Royal Society of Chemistry. Hydrosilane and Bismuth-accelerated Palladium Catalyzed Aerobic Oxidative Esterification of Benzylic Alcohols with Air. Available from: [Link]

• Brainly. Provide the IR spectrum analysis for methyl benzoate. Available from: [Link]

• Chegg. Solved Lable the IR Spectrum for Methyl Benzoate. Available from: [Link]

• Doc Brown's Advanced Organic Chemistry. 13C nmr spectrum of methyl 2-hydroxybenzoate. Available from: [Link]

• Zare, N. et al. The Magic Methyl and Its Tricks in Drug Discovery and Development. PMC. Available from: [Link]

• Royal Society of Chemistry. 2-Methyl-4-oxo-4-phenylbutyronitrile (9e): 1H NMR (500 MHz, CDCl3) δ: 1. Available from: [Link]

• SlidePlayer. Preparation of Methyl Benzoate. Available from: [Link]

Sources

• 1. 2,6-Difluoro-3-methylbenzoic acid | C8H6F2O2 | CID 2774142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ossila.com [ossila.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Methyl 2,4-Difluorobenzoate | C8H6F2O2 | CID 2782897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,6-Difluoro-3-methylbenzoic acid, octyl ester - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. rsc.org [rsc.org]
• 7. 13C nmr spectrum of methyl 2-hydroxybenzoate C8H8O3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl salicylate C13 13-C nmr carbon-13 oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. brainly.com [brainly.com]
• 9. Methyl 2-Fluoro-6-methylbenzoate | CAS 197516-57-7 | SCBT - Santa Cruz Biotechnology [scbt.com]

The Ascendant Role of 2,4-Difluoro-6-methylbenzoic Acid Derivatives in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into bioactive molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's physicochemical and pharmacokinetic properties. Within this landscape, the 2,4-difluoro-6-methylbenzoic acid scaffold is emerging as a promising, albeit underexplored, platform for the development of novel therapeutics. This technical guide provides a comprehensive literature review of this class of compounds, drawing insights from closely related analogs to illuminate the synthesis, derivatization, and potential biological activities of 2,4-difluoro-6-methylbenzoic acid derivatives. By examining the established roles of similar fluorinated benzoic acids in drug discovery, this guide aims to equip researchers with the foundational knowledge to unlock the full therapeutic potential of this intriguing molecular framework.

Introduction: The Strategic Advantage of Fluorination in Benzoic Acid Scaffolds

The benzoic acid motif is a ubiquitous feature in a vast array of biologically active compounds.[1] The introduction of fluorine atoms to this core structure can profoundly influence its properties, including metabolic stability, lipophilicity, and binding affinity to biological targets.[2] The electron-withdrawing nature of fluorine can also impact the acidity of the carboxylic acid group, which can be critical for interactions with enzyme active sites or receptors.[1] The 2,4-difluoro substitution pattern, in particular, creates a unique electronic environment on the phenyl ring, while the C-6 methyl group introduces steric and lipophilic characteristics that can be exploited for selective targeting. While direct literature on 2,4-difluoro-6-methylbenzoic acid is nascent, the well-documented utility of its isomers and related halogenated benzoic acids provides a strong rationale for its investigation as a versatile building block in the synthesis of novel therapeutic agents.[3]

Synthesis of the 2,4-Difluoro-6-methylbenzoic Acid Core

The synthesis of the parent 2,4-difluoro-6-methylbenzoic acid is a critical first step for any drug discovery program centered on this scaffold. While specific literature for this exact molecule is limited, synthetic routes can be inferred from established methods for producing analogous difluorinated benzoic acids. A common and effective approach involves the ortho-lithiation of a suitable difluorotoluene precursor followed by carboxylation.

A plausible synthetic pathway is outlined below:

Caption: Plausible synthetic route to 2,4-difluoro-6-methylbenzoic acid.

Experimental Protocol: Synthesis of 2,4-Difluoro-6-methylbenzoic Acid (Inferred)

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is charged with 1,3-difluoro-5-methylbenzene and anhydrous tetrahydrofuran (THF).

• Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: n-Butyllithium (n-BuLi) in hexanes is added dropwise to the stirred solution while maintaining the temperature below -70 °C. The reaction is stirred at this temperature for 1-2 hours to ensure complete lithiation.

• Carboxylation: The reaction mixture is then poured over a slurry of crushed dry ice (solid CO2) in a separate flask.

• Quenching and Extraction: The reaction is allowed to warm to room temperature, and the excess THF is removed under reduced pressure. The residue is dissolved in water and washed with diethyl ether to remove any unreacted starting material.

• Acidification and Isolation: The aqueous layer is acidified with concentrated hydrochloric acid (HCl) to precipitate the crude 2,4-difluoro-6-methylbenzoic acid.

• Purification: The crude product is collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Derivatization Strategies for Library Development

The 2,4-difluoro-6-methylbenzoic acid scaffold offers multiple points for chemical modification to generate a diverse library of derivatives for biological screening. The primary handles for derivatization are the carboxylic acid group and the potential for substitution on the methyl group.

Modifications of the Carboxylic Acid Group

The carboxylic acid moiety is a versatile functional group that can be readily converted into a variety of other functionalities, including esters, amides, and oxadiazoles. These modifications can significantly impact the compound's polarity, hydrogen bonding capacity, and overall pharmacokinetic profile.

Caption: Key derivatization pathways of the carboxylic acid group.

Experimental Protocol: Amide Synthesis via HATU Coupling

• Activation: To a solution of 2,4-difluoro-6-methylbenzoic acid in an appropriate aprotic solvent (e.g., dimethylformamide, DMF), add 1.1 equivalents of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and 2.0 equivalents of a non-nucleophilic base (e.g., diisopropylethylamine, DIPEA). Stir the mixture at room temperature for 15-30 minutes.

• Amine Addition: Add 1.0 equivalent of the desired primary or secondary amine to the activated acid solution.

• Reaction: Stir the reaction mixture at room temperature for 2-16 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification: Upon completion, dilute the reaction with an organic solvent (e.g., ethyl acetate) and wash sequentially with aqueous acid (e.g., 1 M HCl), aqueous base (e.g., saturated NaHCO3), and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Modifications of the Methyl Group

The methyl group at the C-6 position can also be a site for derivatization, although this typically requires more forcing conditions. Radical bromination, for instance, can introduce a handle for subsequent nucleophilic substitution, expanding the chemical space accessible from this scaffold.[4]

Potential Biological Activities and Therapeutic Applications

Given the prevalence of fluorinated benzoic acids in drug discovery, derivatives of 2,4-difluoro-6-methylbenzoic acid are anticipated to exhibit a range of biological activities. By examining the established pharmacology of closely related analogs, we can infer potential therapeutic applications.

Enzyme Inhibition

Substituted benzoic acids are known to act as inhibitors for a variety of enzymes.[5] The specific substitution pattern of 2,4-difluoro-6-methylbenzoic acid may confer inhibitory activity against targets such as:

• α-Amylase and α-Glucosidase: Derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid have shown potent inhibitory activity against these enzymes, suggesting a potential application in the management of type 2 diabetes.[6]

• Papain-like Protease (PLpro): 1,2,4-Oxadiazole derivatives containing an aryl carboxylic acid moiety have been identified as potent inhibitors of SARS-CoV-2 PLpro, highlighting a potential antiviral application.[7]

The inhibitory potential of these derivatives is often dictated by their ability to form key interactions, such as hydrogen bonds and hydrophobic interactions, within the enzyme's active site.[8]

Antimicrobial and Antifungal Activity

Derivatives of hydroxylated benzoic acids have demonstrated both antibacterial and antifungal properties.[9] The presence of fluorine atoms in the 2,4-difluoro-6-methylbenzoic acid core could enhance these activities, as fluorine substitution is a common strategy to improve the potency and pharmacokinetic properties of antimicrobial agents.[10]

Modulators of the Proteostasis Network

Recent studies have shown that certain benzoic acid derivatives can promote the activity of the ubiquitin-proteasome and autophagy-lysosome pathways, which are critical for cellular protein quality control.[11] This suggests a potential therapeutic avenue for age-related diseases characterized by proteotoxic stress.

Structure-Activity Relationships (SAR): Guiding Principles for Optimization

While a detailed SAR for 2,4-difluoro-6-methylbenzoic acid derivatives is yet to be established, several guiding principles can be extrapolated from related compound classes:

• Carboxylic Acid Group: This group is often crucial for binding to enzyme active sites through hydrogen bonding and ionic interactions.[1]

• Fluorine Substituents: The position and number of fluorine atoms can significantly impact binding affinity and metabolic stability. The 2,4-difluoro pattern creates a specific electronic distribution that can be favorable for certain protein-ligand interactions.

• Methyl Group: The C-6 methyl group can provide beneficial steric interactions and increase lipophilicity, which may enhance cell permeability and target engagement.[1]

A systematic exploration of these structural features through the synthesis and biological evaluation of a focused library of derivatives will be essential to delineate the SAR for this promising scaffold.

Conclusion and Future Directions

The 2,4-difluoro-6-methylbenzoic acid scaffold represents a largely untapped resource for the discovery of novel therapeutic agents. By leveraging established synthetic methodologies and drawing insights from the rich pharmacology of related fluorinated benzoic acids, researchers are well-positioned to explore the full potential of this versatile building block. Future efforts should focus on the systematic synthesis and biological evaluation of diverse libraries of 2,4-difluoro-6-methylbenzoic acid derivatives to elucidate their SAR and identify lead compounds for a range of therapeutic targets. The continued exploration of this and other novel fluorinated scaffolds will undoubtedly fuel the engine of innovation in drug discovery for years to come.

References

• Kumar, S., Dixit, S. K., & Awasthi, S. K. (2014). A green and efficient synthesis of carboxylic acids from nitriles using [bmim]HSO4 as a recyclable catalyst. Tetrahedron Letters, 55(28), 3802-3804.
• CN104355938A. (2015). Pharmaceutical intermediate 2,4-difluorobenzoic acid synthesis method.
• Hussin, W. A., Ismail, M. A., Alzahrani, A. M., & El-Sayed, W. M. (2014). Evaluation of the biological activity of novel monocationic fluoroaryl-2,2'-bichalcophenes and their analogues. Drug Design, Development and Therapy, 8, 973–984.
• BenchChem. (2025). The Strategic Application of 4'-Chloro-2',6'-difluoroacetophenone in Modern Medicinal Chemistry: A Technical Guide.
• Melnykov, K. P., et al. (2025). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv.
• Kikionis, S., et al. (2021). Biological Evaluation and In Silico Study of Benzoic Acid Derivatives from Bjerkandera adusta Targeting Proteostasis Network Modules. Molecules, 26(16), 4998.
• Zhang, Z. F., Yu, A. Z., & Zhou, W. C. (2015). An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid. Journal of Chemical Research, 39(5), 277-278.
• Potapov, V. A., et al. (2024). Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)
• Zgoda-Pols, J. R., et al. (2002). Activities of 2,4-Dihydroxy-6-n-pentylbenzoic Acid Derivatives.

• National Center for Biotechnology Information. (n.d.). 2,4-Difluoro-5-methylbenzoic acid. PubChem. Retrieved from [Link]

• CN101020628A. (2007). Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid.
• Pinto, M., & De Pinto, S. (2024). Enzyme Inhibitors as Multifaceted Tools in Medicine and Agriculture. International Journal of Molecular Sciences, 25(18), 10189.
• Lee, S., et al. (2021). Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Molecules, 26(14), 4110.
• Li, Y., et al. (2022).
• Qin, B., et al. (2024). Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety as Potent Sarbecovirus Papain-like Protease Inhibitors. Journal of Medicinal Chemistry.
• Nakao, S., et al. (2022). Supplement of Yields and molecular composition of gas-phase and secondary organic aerosol from the photooxidation of the volatil.
• Kumar, R., et al. (2020). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. Letters in Drug Design & Discovery, 17(10), 1269-1282.
• Van Acker, T., et al. (2018). A pre-column derivatization method allowing quantitative metabolite profiling of carboxyl and phenolic hydroxyl group containing pharmaceuticals in human plasma via liquid chromatography-inductively coupled plasma-tandem mass spectrometry (LC-ICP-MS/MS).
• El-Sayed, N. F., et al. (2023). Design, synthesis, and biological evaluation of 1,2,4-oxadiazole-based derivatives as multitarget anti-Alzheimer agents. RSC Medicinal Chemistry, 14(7), 1334-1351.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ossila.com [ossila.com]
• 5. mdpi.com [mdpi.com]
• 6. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ipbcams.ac.cn [ipbcams.ac.cn]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Biological Evaluation and In Silico Study of Benzoic Acid Derivatives from Bjerkandera adusta Targeting Proteostasis Network Modules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile & Physicochemical Characterization of Methyl 2,4-difluoro-6-methylbenzoate

The following is an in-depth technical guide regarding the solubility profile and physicochemical characterization of Methyl 2,4-difluoro-6-methylbenzoate .

Executive Summary

Methyl 2,4-difluoro-6-methylbenzoate (CAS: 1803833-41-1) is a specialized fluorinated aromatic ester primarily utilized as a pharmaceutical intermediate.[1] Its structural motif—characterized by an electron-deficient aromatic ring (due to difluoro substitution) and steric bulk at the ortho-position (6-methyl)—dictates a distinct solubility profile compared to non-fluorinated analogs like methyl benzoate.

This guide provides a comprehensive analysis of its solvation thermodynamics, predictive solubility behavior in critical organic solvents, and a validated experimental protocol for generating precise saturation data. As specific empirical solubility values are often proprietary or sparse in open literature for this intermediate, this document synthesizes structural activity relationships (SAR) with established thermodynamic principles to guide process optimization.

Physicochemical Characterization

Understanding the molecular architecture is a prerequisite for predicting solvation behavior.

Property	Value / Descriptor	Mechanistic Implication
Molecular Formula	C₉H₈F₂O₂	Moderate molecular weight (186.15 g/mol ) facilitates solvent penetration.
Physical State	Liquid or Low-Melting Solid	Ortho-substitution (6-Me) disrupts crystal packing, lowering melting point relative to symmetrical analogs.
Electronic Nature	Electron-Deficient Ring	The 2,4-difluoro motif pulls electron density, increasing acidity of neighboring protons and altering stacking interactions.
Lipophilicity (Predicted LogP)	~2.6 – 2.9	Higher than methyl benzoate (LogP 2.1). Indicates preference for non-polar to moderately polar organic solvents over aqueous media.
H-Bonding Potential	Acceptor (Esters, F)	Soluble in protic solvents (Alcohols) via H-bond acceptance; no donor capability limits water solubility.

Structural Impact on Solubility

The 6-methyl group provides steric hindrance around the ester carbonyl, potentially reducing the rate of hydrolysis but also slightly decreasing the solvation energy in bulky solvents. The fluorine atoms increase the compound's lipophilicity and density, making halogenated solvents (DCM, Chloroform) and aromatics (Toluene) thermodynamically favorable carriers.

Predictive Solubility Profile

Based on Hansen Solubility Parameters (HSP) and "Like Dissolves Like" principles, the following solubility profile is projected for process design.

Organic Solvent Classes[2][3]

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform	Very High / Miscible	Excellent matching of dispersion forces and polarity. Fluorine-chlorine interactions often favor solvation.
Aromatic Hydrocarbons	Toluene, Xylene	High / Miscible	interactions between the electron-deficient benzoate ring and electron-rich toluene ring.
Polar Aprotic	Acetone, Ethyl Acetate, THF	High	Dipole-dipole interactions dominate. The ester group interacts favorably with the carbonyl/ether oxygens of the solvent.
Polar Protic	Methanol, Ethanol, IPA	High	The ester carbonyl acts as a Hydrogen Bond Acceptor (HBA) for the solvent's hydroxyl group.
Aliphatic Hydrocarbons	n-Hexane, n-Heptane	Moderate	Soluble due to the lipophilic methyl/fluoro groups, but phase separation may occur at very low temperatures (-20°C).
Aqueous Media	Water, Buffer (pH 7)	Insoluble (<0.1 mg/mL)	High lipophilicity and lack of H-bond donors prevent disruption of the water lattice.

Process Insight: For reaction workup, Ethyl Acetate/Heptane or DCM/Water systems are recommended. The compound will partition almost exclusively into the organic layer.

Experimental Methodology: Determination Protocol

To generate a precise thermodynamic solubility curve (Solubility vs. Temperature), the following Dynamic Laser Monitoring Method is recommended over the static gravimetric method due to its higher accuracy and speed.

Protocol: Dynamic Laser Solubility Determination

Objective: Determine the saturation temperature (

) for known mass fractions.

• Preparation: Weigh a precise amount of Methyl 2,4-difluoro-6-methylbenzoate (

  ) and solvent ( ) into a jacketed glass vessel equipped with a magnetic stirrer.

• Turbidity Monitoring: Direct a laser beam (e.g., 650 nm) through the vessel to a photodetector.

• Heating Cycle: Slowly heat the mixture (0.5 K/min) while stirring.

• Dissolution Point: Record the temperature (

  ) where laser transmission maximizes (turbidity 0). This is the saturation temperature for the concentration .

• Validation: Cool the solution until precipitation occurs (

  ) and repeat to confirm hysteresis is minimal (< 0.5 K).

Workflow Diagram (Graphviz)

Caption: Dynamic Laser Monitoring workflow for determining the solubility boundary of Methyl 2,4-difluoro-6-methylbenzoate.

Thermodynamic Modeling

Once experimental data (

vs ) is obtained, it must be correlated using thermodynamic models to allow for interpolation and process scaling.

Modified Apelblat Equation

The most robust model for non-ideal organic solutions of benzoates is the Modified Apelblat equation:

• : Mole fraction solubility.[2]
• : Absolute temperature (Kelvin).[2]
• : Empirical model parameters derived from regression analysis.

Interpretation:

• Parameter B : Related to the enthalpy of solution. A negative B value confirms the dissolution is endothermic (solubility increases with T).

• Parameter C : Accounts for the temperature dependence of the heat capacity.

Van't Hoff Analysis

To determine the driving force of dissolution, calculate the Enthalpy (

) and Entropy ( ) of solution:

• Positive

  : Endothermic process (Requires heat).

• Positive

  : Entropy-driven process (Disorder increases upon dissolving).

Practical Applications & Solvent Selection[4]

Synthesis (Fischer Esterification)[5]

• Reaction Solvent: Methanol (Excess).

  • Reasoning: Methanol acts as both reactant and solvent. The compound is highly soluble in hot methanol.

  • Optimization: Use high concentration (solubility allows >1M) to drive kinetics, but ensure temperature is below methanol's boiling point unless pressurized.

Purification (Crystallization/Precipitation)

If the compound is solid or needs to be separated from impurities:

• Solvent System: Ethanol/Water or Methanol/Water .

  • Protocol: Dissolve crude material in warm Ethanol (High Solubility). Slowly add Water (Anti-solvent).

  • Mechanism:[3] The hydrophobic fluorine and methyl groups cause rapid desolvation as water content increases, forcing precipitation of the ester while polar impurities remain in the aqueous phase.

Extraction

• Primary Solvent: Ethyl Acetate or MTBE .

  • Reasoning: High partition coefficient (LogP > 2.5).[4] The compound will favor the organic layer over the aqueous reaction matrix, ensuring high recovery (>95%).

References

• PubChem Compound Summary. (2025). Methyl 2,4-difluorobenzoate (Related Analog Data). National Center for Biotechnology Information. [Link]

• Shakeel, F., et al. (2015). "Solubility and thermodynamics of ferulic acid in different neat solvents and binary solvent mixtures." Journal of Molecular Liquids.

• Sandler, S. I. (2017).[5] Chemical, Biochemical, and Engineering Thermodynamics. 5th Edition. Wiley. (Source for Van't Hoff Analysis).

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. 2nd Edition. CRC Press. (Theoretical basis for solvent selection).

Sources

• 1. aaronchem.com [aaronchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Methyl 3-fluoro-4-sulfamoylbenzoate | 1204574-95-7 | Benchchem [benchchem.com]
• 4. methyl 4-methyl benzoate, 99-75-2 [thegoodscentscompany.com]
• 5. semanticscholar.org [semanticscholar.org]

The 2,4-Difluoro-6-Methyl Motif: Electronic Tuning and Conformational Locking in Drug Design

Topic: Electronic properties of 2,4-difluoro-6-methyl substitution patterns Content Type: In-depth Technical Guide

[1]

Executive Summary

The 2,4-difluoro-6-methylphenyl moiety represents a high-value structural motif in modern medicinal chemistry, offering a precise balance between electronic deactivation and steric control.[1][2] Unlike symmetrical 2,6-disubstituted systems (e.g., 2,6-difluoro or 2,6-dimethyl), this asymmetric pattern provides a unique "conformational lock" while modulating the physicochemical profile of the parent scaffold. This guide analyzes the electronic landscape, conformational dynamics, and synthetic utility of this substitution pattern, providing actionable insights for lead optimization.

Electronic Landscape & Hammett Vectors[3]

The 2,4-difluoro-6-methyl substitution pattern creates an electron-deficient aromatic system with a distinct dipole moment.[1][2] The electronic environment is governed by the interplay between the strong inductive withdrawal of the fluorine atoms and the weak inductive/hyperconjugative donation of the methyl group.[3]

Component Analysis

Substituent	Position	Electronic Effect ( )	Primary Impact
Fluorine	C2 (Ortho)	,	Strong inductive withdrawal; creates local dipole; H-bond acceptor potential.[1][2]
Fluorine	C4 (Para)		Net neutral/weakly withdrawing due to resonance opposition ( vs ); blocks metabolic oxidation.[1][2][3]
Methyl	C6 (Ortho)		Weak electron donation ( ); significant steric bulk ( -value = 1.70).[1][2]

Net Electronic Effect

The combined effect renders the ring electron-poor relative to a simple tolyl or phenyl ring, but more electron-rich than a 2,4,6-trifluorophenyl system.

• Dipole Moment: The C2-F and C4-F dipoles reinforce each other vectorially, while the C6-Me dipole opposes the C1-X bond vector.[1][2] This creates a strong molecular dipole directed away from the C6 position.[3]

• Acidity Modulation (pKa): When attached to a carboxylic acid (e.g., 2,4-difluoro-6-methylbenzoic acid), this motif significantly lowers the pKa compared to benzoic acid (pKa ~4.[1]2) to approximately 3.2–3.5 .[1][2][3] This is driven by the "Ortho Effect"—steric inhibition of resonance forces the carboxylate out of plane, reducing conjugation with the ring, while the C2/C4 fluorines inductively stabilize the anion.

Conformational Dynamics: The "Asymmetric Gear"

The defining feature of the 2,4-difluoro-6-methyl pattern is its ability to induce atropisomerism or stable twisted conformations when coupled to another ring system (biaryl) or a planar functional group (amide/carbonyl).[1][2]

The Ortho-Clash Hierarchy

In biaryl systems, the energy barrier to rotation is dictated by the size of the ortho substituents.

• 2,6-Difluoro: Low barrier (

  kcal/mol).[1][2] Rapid rotation at RT.

• 2,6-Dimethyl: High barrier (

  kcal/mol).[1][2] Often separable atropisomers.[1][2][3][4]

• 2-Fluoro-6-Methyl: Intermediate/Tunable Barrier. The asymmetry allows for a "preferred twist" angle.[1][2] The methyl group (

  ) acts as the primary steric block, while the fluorine ( ) allows closer approach of the partner ring's protons.

Decision Logic for Scaffold Selection

The following Graphviz diagram illustrates the decision process for selecting this moiety based on conformational requirements.

Caption: Decision tree for selecting the 2,4-difluoro-6-methyl motif based on conformational and electronic design criteria.

Physicochemical Implications

Metabolic Stability[3]

• C4-Block: The fluorine at the para-position (C4) effectively blocks CYP450-mediated hydroxylation, a common clearance pathway for phenyl rings.[1][2]

• C6-Methyl Liability: The benzylic protons of the C6-methyl group are potential sites for oxidation (forming

  ).[1][2] However, the adjacent C1-substituent often sterically shields this methyl group from the heme iron of CYP enzymes, reducing liability compared to a meta- or para-methyl group.

• C5-Position: The C5 proton is the most sterically accessible site for metabolism but is electronically deactivated by the ortho-fluorine (C4) and meta-fluorine (C2).[1][2]

Lipophilicity (LogP)[2]

• Fluorine Effect: +0.14 to +0.25 LogP units per F.[2][3]

• Methyl Effect: +0.56 LogP units.[2][3]

• Net Shift: The 2,4-difluoro-6-methyl moiety typically increases LogP by ~0.8–1.0 unit relative to an unsubstituted phenyl ring.[2] This increase is often offset by the improved solubility resulting from the "twisted" conformation, which disrupts crystal lattice packing energy (

  ).[3]

Synthetic Protocols

Synthesis of 2,4-difluoro-6-methylaryl derivatives typically proceeds via cross-coupling of 1-bromo-2,4-difluoro-6-methylbenzene or its boronic acid equivalent.[1][2]

Protocol: Suzuki-Miyaura Cross-Coupling

Objective: Coupling of 2,4-difluoro-6-methylphenylboronic acid with a heteroaryl chloride.[1][2]

Reagents:

• Aryl Halide (1.0 equiv)[2]

• 2,4-difluoro-6-methylphenylboronic acid (1.2 equiv)[1][2]

• Catalyst:

  (0.05 equiv)[2]

• Base:

  (3.0 equiv, 2M aq.)[2][3]

• Solvent: 1,4-Dioxane

Step-by-Step Methodology:

• Preparation: In a microwave vial, dissolve the aryl halide (1.0 mmol) and boronic acid (1.2 mmol) in degassed 1,4-dioxane (4 mL).

• Activation: Add the palladium catalyst (0.05 mmol) and aqueous potassium carbonate (1.5 mL).

• Degassing: Sparge the mixture with argon for 5 minutes to remove dissolved oxygen (critical to prevent homocoupling).

• Reaction: Seal the vial and heat to 90°C for 4–12 hours. (Microwave irradiation: 110°C for 30 mins).

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .[2][3]

• Purification: Flash chromatography (Hexanes/EtOAc). Note: The product will likely exhibit restricted rotation; check NMR for broadened signals or distinct atropisomers.

Synthetic Pathway Visualization

Caption: Preferred synthetic route utilizing the commercially available aniline precursor to avoid regioselectivity issues during electrophilic halogenation.

Medicinal Chemistry Applications

The 2,4-difluoro-6-methyl motif is particularly effective in Kinase Inhibitors and GPCR Antagonists where the binding pocket is narrow and hydrophobic.[1][2]

Case Study: EGFR Inhibition In the development of EGFR inhibitors, replacing a standard 3-chloro-4-fluoroaniline moiety with a 2,4-difluoro-6-methyl substituted system often results in:

• Improved Selectivity: The 6-methyl group clashes with the "gatekeeper" residue in off-target kinases (e.g., T790M mutants).[1][2]

• Reduced Clearance: The 4-fluoro group blocks para-oxidation.[1][2][3]

• Solubility: The twist induced by the 2-F/6-Me clash disrupts planar stacking, improving aqueous solubility despite the lipophilic substituents.[1]

References

• Hammett Constants & Electronic Effects: Hansch, C., et al.[3] "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chem. Rev.[1][2][3]1991 , 91, 165–195.[3] Link[2]

• Atropisomerism in Drug Design: LaPlante, S. R., et al. "Atropisomerism in the Pharmaceutically Relevant Realm." J. Med.[3] Chem.2011 , 54, 7005–7022.[3] Link[2]

• Ortho-Effect in Benzoic Acids: Dippy, J. F. J., et al.[1][3] "The dissociation constants of some ortho-substituted benzoic acids." J. Chem. Soc.[2][3]1964 , 154–160.[1][2][3] Link[2]

• Synthesis of Fluorinated Anilines: Leroux, F., et al. "Trifluoromethyl Ethers/Thioethers as Tools for Medicinal Chemistry."[3] ChemMedChem2006 , 1, 156–161.[3] Link[2]

• Metabolic Stability of Fluorinated Motifs: Purser, S., et al. "Fluorine in medicinal chemistry."[3] Chem. Soc. Rev.[1][2][3]2008 , 37, 320-330.[1][3] Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2,4-Difluoro-5-methylbenzoic acid | C8H6F2O2 | CID 10975945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. stereoelectronics.org [stereoelectronics.org]

Protocols & Analytical Methods

Nucleophilic aromatic substitution reactions on fluorinated benzoates

Precision Nucleophilic Aromatic Substitution ( ) on Fluorinated Benzoates

Abstract & Strategic Importance

Fluorinated benzoates represent a privileged scaffold in medicinal chemistry, serving as precursors for kinase inhibitors, non-steroidal anti-inflammatory drugs (NSAIDs), and radiotracers. While the carbon-fluorine (C-F) bond is chemically robust, it paradoxically serves as the ideal leaving group for Nucleophilic Aromatic Substitution (

) when activated by an electron-withdrawing ester group.[1]

This guide provides a rigorous framework for executing

reactions on fluorinated benzoates. Unlike standard alkyl substitutions, success here depends on manipulating the Meisenheimer complex —a high-energy intermediate whose stability dictates reaction kinetics. We address the critical challenge of chemoselectivity , specifically avoiding ester hydrolysis and transesterification while displacing the fluoride.

Mechanistic Insight: The Fluorine Paradox

The "Element Effect"

In

or reactions, iodine is the best leaving group due to the weak C-I bond. In , this trend is reversed ( ).

• Causality: The rate-determining step (RDS) in

  is the nucleophilic addition to the aromatic ring, not the bond breaking.[1]

• The Role of Fluorine: Fluorine’s extreme electronegativity (

  ) inductively withdraws electron density from the ipso-carbon. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) and stabilizes the anionic Meisenheimer intermediate.

Regioselectivity Rules

For poly-fluorinated benzoates (e.g., 2,4-difluorobenzoate), regioselectivity is predictable:

• Ortho-Effect: The position ortho to the ester (2-position) is generally more reactive than the para position. The inductive withdrawal of the carbonyl group is strongest at the ortho position, making it the most electrophilic site.

• Chelation Control: If the nucleophile contains a metal cation (e.g.,

  ), it may coordinate with the ester carbonyl, directing attack to the ortho-fluorine.

Visualizing the Pathway

The following diagram illustrates the reaction coordinate and the critical energy barrier at the addition step.

Figure 1: Reaction coordinate for

. Note that TS1 is the highest energy barrier, which is lowered by the electronegativity of Fluorine.

Experimental Protocols

General Procedure A: Amination (C-N Bond Formation)

Application: Synthesis of aniline-substituted benzoates. Critical Control: Prevention of ester hydrolysis.

Materials:

• Substrate: Methyl 4-fluorobenzoate (1.0 equiv)

• Nucleophile: Morpholine (1.2 equiv)[2]

• Base:

  (anhydrous, 2.0 equiv) or DIPEA (for soluble organic bases)

• Solvent: DMSO (Dimethyl sulfoxide) or NMP (N-methyl-2-pyrrolidone)

Protocol:

• Preparation: Flame-dry a round-bottom flask and cool under

  .

• Solvation: Dissolve Methyl 4-fluorobenzoate (1.0 mmol) in DMSO (3 mL, 0.33 M). Note: High concentration favors bimolecular kinetics.

• Addition: Add

  (2.0 mmol) followed by Morpholine (1.2 mmol).

• Reaction: Heat to 80°C . Monitor via HPLC/UPLC every 60 minutes.

  • Self-Validation: Look for the disappearance of the starting material peak (254 nm) and the emergence of a more polar product peak.

• Workup:

  • Cool to RT.

  • Dilute with Ethyl Acetate (EtOAc) and wash 3x with water (to remove DMSO).

  • Crucial Step: Wash organic layer with saturated

    to ensure complete removal of DMSO, which can interfere with crystallization.

• Purification: Flash chromatography (Hexanes/EtOAc).

General Procedure B: Etherification (C-O Bond Formation)

Application: Synthesis of aryl ethers. Critical Control: Transesterification Avoidance. Risk: Using Sodium Ethoxide with Methyl Benzoate will result in a mixture of Methyl/Ethyl esters.

Protocol:

• Solvent Matching: If the substrate is a Methyl ester, use Methanol as solvent and NaOMe as base. If the substrate is a t-Butyl ester, you may use THF with

  .

• Reaction:

  • Dissolve Methyl 2,4-difluorobenzoate in anhydrous MeOH.

  • Add NaOMe (1.05 equiv) at 0°C.

  • Warm to RT.[2][3]

  • Note: The ortho-fluorine will react preferentially.

• Quench: Acidify with 1M HCl to pH 7 immediately upon completion to prevent basic hydrolysis of the ester.

Optimization & Troubleshooting Guide

Decision Tree for Reaction Failure

Use the following logic flow to diagnose low yields or side reactions.

Figure 2: Troubleshooting logic for

on benzoates.

Data Tables: Solvent & Leaving Group Effects

Table 1: Relative Rates of

by Leaving Group Substrate: 2,4-Dinitro-1-X-benzene + Methoxide

Leaving Group (X)	Relative Rate ( )	Mechanistic Implication
Fluorine (-F)	3300	Inductive effect stabilizes TS1 (Rate Limiting Step).
Nitro ( )	~100	Can act as a leaving group in specific cases.
Chlorine (-Cl)	4.3	Weaker inductive effect; slower addition.
Bromine (-Br)	4.3	Similar to Chlorine.
Iodine (-I)	1.0	Best leaving group for , worst for .

Table 2: Solvent Recommendations

Solvent	Dielectric Constant	Usage Case	Notes
DMSO	47	Standard	Best for unreactive substrates. High boiling point. Hard to remove.
DMF	38	Standard	Good balance. Hepatotoxic risk.
Acetonitrile	37	Mild	Use for highly reactive substrates (e.g., 2,4-difluoro). Easy workup.
THF	7.5	Specific	Use for alkoxide nucleophiles to prevent side reactions.

References

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: The Mechanism. (Accessed 2025).[4] [Link] Citation for: The "Element Effect" and F > Cl reactivity order.

• Organic Syntheses. Nucleophilic Aromatic Substitution of Aryl Fluorides.[1] Org.[1][5][6] Synth. 2002 , 79, 209.[1] [Link] Citation for: Validated protocols for displacement of aryl fluorides.[1]

• Chemistry LibreTexts. Nucleophilic Aromatic Substitution. [Link] Citation for: Regioselectivity rules and Meisenheimer complex theory.[1][5]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. Illustrated Glossary of Organic Chemistry - Transesterification [chem.ucla.edu]

Technical Notes & Optimization

Minimizing side reactions during Methyl 2,4-difluoro-6-methylbenzoate hydrolysis

Welcome to the technical support center for the hydrolysis of Methyl 2,4-difluoro-6-methylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for this challenging chemical transformation. The unique substitution pattern of this substrate, with two ortho-substituents (fluoro and methyl) flanking the ester, presents significant steric hindrance, making standard hydrolysis conditions often ineffective and prone to side reactions. This resource aims to equip you with the knowledge to navigate these challenges and achieve optimal results in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the hydrolysis of Methyl 2,4-difluoro-6-methylbenzoate so difficult compared to simpler methyl esters?

A1: The primary challenge in the hydrolysis of Methyl 2,4-difluoro-6-methylbenzoate lies in its steric hindrance. The presence of a fluorine atom and a methyl group in the ortho positions (2- and 6- positions) to the methyl ester group physically blocks the approach of the nucleophile (e.g., hydroxide ion) to the carbonyl carbon. This steric shield significantly slows down the rate of the desired BAC2 (Base-catalyzed, Acyl-oxygen cleavage, bimolecular) hydrolysis mechanism, which is the common pathway for the saponification of most esters.[1] Consequently, more forcing conditions such as higher temperatures, stronger bases, or alternative methods are often required to achieve a reasonable reaction rate.

Q2: What are the most common side reactions to be aware of during the hydrolysis of this substrate?

A2: The two most significant side reactions to consider are:

• Decarboxylation: The product of the hydrolysis, 2,4-difluoro-6-methylbenzoic acid, can undergo decarboxylation (loss of CO₂) under harsh conditions, particularly at elevated temperatures in either acidic or basic media.[2] This will lead to the formation of 1,3-difluoro-5-methylbenzene as a byproduct, reducing the yield of the desired carboxylic acid.

• Nucleophilic Aromatic Substitution (SNAr) - Defluorination: The fluorine atoms on the aromatic ring, particularly the one at the 4-position (para to the carboxylate), can be susceptible to nucleophilic attack by hydroxide or other nucleophiles present in the reaction mixture, especially at high temperatures. This SNAr reaction would lead to the replacement of a fluorine atom with a hydroxyl group, resulting in the formation of a hydroxy-benzoic acid derivative.[3][4]

Q3: What are the recommended starting conditions for a successful hydrolysis of Methyl 2,4-difluoro-6-methylbenzoate?

A3: For a first attempt, we recommend using a stronger, yet less sterically demanding nucleophile in a co-solvent system to improve the solubility of the substrate. A widely successful method for hindered esters is the use of lithium hydroxide (LiOH) in a mixture of tetrahydrofuran (THF) and water.[5][6] This combination often allows for hydrolysis to proceed at lower temperatures than traditional aqueous NaOH or KOH systems, thereby minimizing side reactions. A typical starting point would be to use an excess of LiOH in a 2:1 or 3:1 mixture of THF:water and stirring at room temperature or with gentle heating (e.g., 40-50 °C).

Q4: Are there any alternative, more advanced methods for hydrolyzing this highly hindered ester?

A4: Yes, for particularly stubborn substrates or when conventional heating leads to decomposition, the following methods can be considered:

• Microwave-Assisted Saponification: Microwave irradiation can significantly accelerate the rate of hydrolysis, often allowing the reaction to be completed in minutes rather than hours.[7] This rapid heating can sometimes lead to higher yields by minimizing the time the substrate is exposed to high temperatures, thus reducing the likelihood of side reactions.

• Phase-Transfer Catalysis (PTC): PTC can be an effective technique for reactions where the reactants are in different phases, such as an organic-soluble ester and an aqueous base.[8][9] A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the hydroxide ion into the organic phase, allowing the reaction to proceed under milder conditions.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no conversion of the starting material	1. Insufficiently strong basic conditions. 2. Poor solubility of the ester in the reaction medium. 3. Reaction temperature is too low or reaction time is too short.	1. Switch to a stronger base like LiOH.[5] 2. Use a co-solvent system like THF/water to improve solubility.[6] 3. Gradually increase the reaction temperature (e.g., in 10 °C increments) and monitor the reaction by TLC or LC-MS. For highly resistant cases, consider microwave-assisted heating.[10]
Formation of an unknown byproduct with a lower molecular weight	This is likely the decarboxylated product, 1,3-difluoro-5-methylbenzene. This side reaction is favored by high temperatures.[2]	1. Reduce the reaction temperature. 2. Use a milder base that allows for hydrolysis at a lower temperature (e.g., LiOH). 3. Minimize the reaction time by closely monitoring for the disappearance of the starting material.
Formation of a more polar byproduct	This could be a defluorinated product where one of the fluorine atoms has been replaced by a hydroxyl group via SNAr.[3]	1. Lower the reaction temperature. High temperatures promote SNAr. 2. Avoid a large excess of the hydroxide nucleophile. 3. If possible, protect other sensitive functional groups on the molecule that might be susceptible to nucleophilic attack.
Inconsistent results between batches	1. Purity of the starting material. 2. Water content in the solvents. 3. Inaccurate temperature control.	1. Ensure the purity of the Methyl 2,4-difluoro-6-methylbenzoate using techniques like NMR or GC-MS before starting the reaction. 2. Use anhydrous solvents where specified, especially for reactions sensitive to water content. 3. Use a calibrated thermometer and a reliable heating mantle or oil bath for precise temperature control.

Visualizing the Reaction Pathways

To better understand the chemical transformations involved, the following diagrams illustrate the desired hydrolysis pathway and the key side reactions.

Caption: Reaction pathways for the hydrolysis of Methyl 2,4-difluoro-6-methylbenzoate.

Recommended Experimental Protocols

Protocol 1: Standard Hydrolysis using Lithium Hydroxide

This protocol is a reliable starting point for the hydrolysis of Methyl 2,4-difluoro-6-methylbenzoate, balancing reactivity with the minimization of side reactions.

Materials:

• Methyl 2,4-difluoro-6-methylbenzoate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 2,4-difluoro-6-methylbenzoate (1.0 eq) in a 3:1 mixture of THF and deionized water.

• Addition of Base: Add lithium hydroxide monohydrate (3.0 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature or heat to 40-50 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the THF under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 by the dropwise addition of 1 M HCl. A precipitate should form.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,4-difluoro-6-methylbenzoic acid.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Microwave-Assisted Saponification

This method is suitable for rapid hydrolysis, especially when conventional heating is slow or leads to degradation.

Materials:

• Methyl 2,4-difluoro-6-methylbenzoate

• Potassium hydroxide (KOH)

• Ethanol

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a microwave-safe reaction vessel equipped with a magnetic stir bar, add Methyl 2,4-difluoro-6-methylbenzoate (1.0 eq), ethanol, and an aqueous solution of KOH (5-10 eq).

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-120 °C) for a short duration (e.g., 10-30 minutes). Caution: Ensure the pressure and temperature limits of the microwave vial are not exceeded.

• Work-up and Purification: Follow steps 4-9 from Protocol 1.

Data Summary

Method	Base	Solvent System	Temperature (°C)	Typical Reaction Time	Expected Yield	Key Considerations
Standard Hydrolysis	LiOH	THF/Water	25 - 50	4 - 24 hours	Moderate to Good	Good for initial attempts; minimizes side reactions.[5]
Microwave-Assisted	KOH or NaOH	Ethanol/Water	100 - 150	10 - 60 minutes	Good to Excellent	Rapid reaction; requires specialized equipment.[7][10]
Phase-Transfer Catalysis	NaOH or KOH	Biphasic (e.g., Toluene/Water)	50 - 80	2 - 8 hours	Moderate to Good	Useful for improving reaction rates under milder conditions.[8]

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in the hydrolysis of Methyl 2,4-difluoro-6-methylbenzoate.

References

• Sciencemadness Discussion Board. (2016). Difficult hydrolysis of an hindered ester. [Link]

• Study on Phase-Transfer Catalytic Asymmetric Transformations of Esters using a Water and Alcohols as a Nucleophile. (n.d.). [Link]

• W. Greene, P. G. M. Wuts. (n.d.). 6.3 Methyl Esters and Derivatives. [Link]

• Ritter, T. et al. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−. Harvard DASH. [Link]

• Reddit. (2025). Why are my ester hydrolysis not working. [Link]

• Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. (2021). Journal of the Korean Chemical Society. [Link]

• Theodorou, V. et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc. [Link]

• Nicewicz, D. A. et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. PubMed Central. [Link]

• Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. (2025). Chemical & Pharmaceutical Bulletin. [Link]

• Chighine, A. et al. (2009). Microwave-Assisted Ester Formation Using O-Alkylisoureas: A Convenient Method for the Synthesis of Esters with Inversion of Configuration. Organic Chemistry Portal. [Link]

• Nucleophilic aromatic substitution of non-activated aryl fluorides with aliphatic amides. (n.d.). Royal Society of Chemistry. [Link]

• Phase-Transfer Catalysis in Organic Syntheses. (n.d.). CRDEEP Journals. [Link]

• Amrutkar, R. D. et al. (2018). PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. Indo American Journal of Pharmaceutical Research. [Link]

• Phase Transfer Catalysis Home Page. (n.d.). Top 10 Opportunities. [Link]

• Chemistry Stack Exchange. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Google Patents. (n.d.). Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic anhydride.

• Siskin, M. et al. (1996). Decarboxylation and Coupling Reactions of Aromatic Acids under Coal-Liquefaction Conditions. Energy & Fuels. [Link]

• König, B. et al. (n.d.). Decarboxylative Hydroxylation of Benzoic Acids. PubMed Central. [Link]

• Chemistry Stack Exchange. (2020). Unusual hydrolysis of methyl 2,4,6‐trimethylbenzoate. [Link]

• Google Patents. (n.d.). CN105622398A - Synthetic process of 2,4,6-trimethyl benzoic acid.

• Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy- phenyl)iodonium Tosylate. [Link]

• Shen, Y.-F. et al. (2024). Microwave-assisted esterification and electro-enhanced solid-phase microextraction of omega-3 polyunsaturated fatty acids. Food Chemistry. [Link]

• Google Patents. (n.d.).

• Quora. (2021). Can methyl benzoate be hydrolyzed?. [Link]

• ResearchGate. (2025). Assessment of methyl 2-({[(4,6-dimethoxypyrimidin-2-yl)carbamoyl] sulfamoyl}methyl)benzoate through biotic and abiotic degradation modes. [Link]

• Bendini, A. et al. (2021). Microwave-Assisted Saponification Method Followed by Solid-Phase Extraction for the Characterization of Sterols and Dialkyl Ketones in Fats. PubMed. [Link]

• Young, S. M. (2015). Microwave-Assisted Esterifications: An Unknowns Experiment Designed for an Undergraduate Organic Chemistry Laboratory. Science and Education Publishing. [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. [Link]

• Google Patents. (n.d.). Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic anhydride.

• MDPI. (2024). Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate. [Link]

• RESEARCH ON ESTERIFICATION REACTION UNDER, MICROWAVE ASSISTED SYNTHESIS OF BUTYL BENZOATE FOR GREEN CHEMISTRY. (2021). IJSDR. [Link]

• Sivakumar, M. et al. (2002). Ultrasound mediated alkaline hydrolysis of methyl benzoate--reinvestigation with crucial parameters. PubMed. [Link]

• Google Patents. (n.d.). CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. reddit.com [reddit.com]
• 6. Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sciepub.com [sciepub.com]
• 8. crdeepjournal.org [crdeepjournal.org]
• 9. iajpr.com [iajpr.com]
• 10. Microwave-Assisted Saponification Method Followed by Solid-Phase Extraction for the Characterization of Sterols and Dialkyl Ketones in Fats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Overcoming Steric Hindrance in 2,6-Substituted Benzoate Reactions

Version: 2.1 | Last Updated: February 2026 Department: Advanced Synthesis Support Audience: Medicinal Chemists, Process Chemists

Introduction: Breaking the "Ortho-Wall"

In drug discovery, 2,6-disubstituted aromatic rings (e.g., 2,6-dichlorobenzoic acid, 2,6-dimethylbenzoate) are privileged scaffolds due to their metabolic stability and ability to lock conformations (atropisomerism). However, the very feature that makes them valuable—steric crowding —renders standard carbonyl transformations (esterification, hydrolysis, amidation) notoriously difficult.

This guide moves beyond standard textbook protocols (which often fail for these substrates) and provides field-proven, high-energy pathways to overcome the "ortho effect."

Module A: Esterification of Hindered Acids

The Problem: Fischer esterification is reversible and too slow due to the blocked trajectory of the incoming alcohol. DCC/EDC couplings often result in

-acylurea side products rather than the desired ester.[1]

Protocol A1: The Yamaguchi Esterification (Gold Standard)

This method proceeds via a mixed anhydride, pushing the equilibrium forward using a nucleophilic catalyst (DMAP) that essentially "pulls" the acyl group into the alcohol.[1]

Mechanism & Logic:

• Activation: The 2,6-substituted acid reacts with 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride.[2]

• Regioselectivity: The TCBC carbonyl is electron-deficient but sterically shielded; however, the aliphatic or target carboxylate is attacked by DMAP to form a highly reactive acyl-pyridinium species.

• Attack: The alcohol attacks this super-activated intermediate.[1]

Step-by-Step Protocol:

• Dissolution: Dissolve 2,6-disubstituted benzoic acid (1.0 equiv) and Triethylamine (Et

  N, 1.2 equiv) in anhydrous THF or Toluene (0.2 M).

• Anhydride Formation: Cool to 0 °C. Add 2,4,6-Trichlorobenzoyl chloride (TCBC) (1.1 equiv) dropwise.[1] Stir for 1–2 hours at RT.[1] Checkpoint: A white precipitate of Et

  N·HCl should form.[3]

• Alcohol Addition: Filter off the amine salts (optional but cleaner). Add the solution to a separate vessel containing the Alcohol (1.0–2.0 equiv) and DMAP (1.0–2.0 equiv) in Toluene.

• Reflux: Heat to reflux (toluene, 110 °C) for 3–12 hours.

• Workup: Dilute with EtOAc, wash with saturated NaHCO

  (removes TCBC byproducts), then 1N HCl (removes DMAP).

Protocol A2: The "Turbo" Acid Chloride Method

For substrates resistant even to Yamaguchi, you must generate the acid chloride. Thionyl chloride (

) often fails because the boiling point (76 °C) isn't high enough to overcome the activation energy barrier of the 2,6-system.

Adjustment: Use Oxalyl Chloride with catalytic DMF in DCM (room temp to reflux) or neat

with a drop of DMF at reflux.[1] If these fail, use Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) which forms acid chlorides under neutral conditions.

Module B: Hydrolysis of "Rock-Solid" Esters

The Problem: 2,6-substituted esters protect the carbonyl carbon from nucleophilic attack by hydroxide (

). Standard saponification (NaOH/MeOH/H O) can take days or fail completely.[1]

Decision Matrix: Hydrolysis Conditions

Condition	Reagents	Mechanism	Best For
Standard	LiOH / THF / H O	Tetrahedral intermediate	Unhindered esters (Fails here)
Theodorou	NaOH / DCM / MeOH (9:1)	Non-aqueous solvation	Moderately hindered, acid-sensitive
Gassman	-BuOK / H O / DMSO	Anhydrous hydroxide "super-nucleophile"	Severely hindered (2,6-disubst)

Protocol B1: The Gassman "Anhydrous Hydroxide" Method

This is the "nuclear option" for hydrolysis.[1] By using DMSO, hydroxide ions are poorly solvated (naked), increasing their nucleophilicity by orders of magnitude.[1]

Step-by-Step:

• Preparation: Suspend the hindered ester (1.0 equiv) in anhydrous DMSO (0.1–0.5 M).

• Reagent Prep: In a separate vial, mix Potassium tert-butoxide (

  -BuOK, 3.0 equiv) and Water (1.5 equiv). Note: This generates "anhydrous" KOH in situ.

• Reaction: Add the base mixture to the ester solution. Stir at Room Temperature.

  • Why RT? The naked hydroxide is so reactive that heating is rarely needed and can cause decomposition.[1]

• Monitoring: Check HPLC/TLC after 30 mins. Most 2,6-esters cleave within 2 hours.[1]

• Quench: Pour into cold dilute HCl/Ice mix. Extract with EtOAc.[1][4]

Protocol B2: The Non-Aqueous Theodorou Method

For substrates sensitive to DMSO or strong bases, use a DCM-based system where the non-polar solvent alters the solvation shell of the hydroxide.

Step-by-Step:

• Dissolve ester in DCM:MeOH (9:1) .

• Add solid NaOH (powdered, 3–5 equiv).

• Stir vigorously at RT. The phase-transfer-like environment accelerates the reaction without high heat.

Module C: Amidation (The "TiCl4" Shortcut)

The Problem: Amines are nucleophilic, but they struggle to penetrate the 2,6-shield. Converting to acid chloride first is standard, but a direct method exists using Titanium Tetrachloride.[1]

Protocol C1: TiCl -Mediated Direct Amidation

Titanium(IV) acts as a dual Lewis acid, activating the carbonyl and coordinating the amine, bringing them into proximity within the coordination sphere.

Step-by-Step:

• Setup: Dissolve 2,6-substituted benzoic acid (1.0 equiv) in Pyridine (solvent and base).

• Activation: Add TiCl

  (0.5–1.0 equiv) cautiously (exothermic!).[1]

• Addition: Add the Amine (1.0–1.2 equiv).

• Heat: Heat to 80–100 °C for 2–12 hours.

• Workup: Quench with dilute HCl (to break Ti-complexes and remove pyridine). Extract with EtOAc.[1][4]

Visualizing the Workflow

Figure 1: Decision tree for selecting the optimal protocol based on steric severity and reaction type.

FAQ: Troubleshooting & Optimization

Q: Why does my Yamaguchi reaction turn black and yield nothing? A: This often happens if the mixed anhydride isn't formed quantitatively before adding DMAP.[1] Ensure you form the anhydride at 0 °C first.[1] Also, DMAP must be used in stoichiometric amounts (not catalytic) for difficult substrates, or at least 0.5 equiv, because it forms a stable acyl-pyridinium intermediate.

Q: Can I use standard HATU/HBTU for amidation of 2,6-acids? A: Generally, no. The active ester formed by HATU is bulky itself.[1] Adding the bulky amine to the bulky active ester creates a "steric clash."[1] The Acid Chloride route (via Ghosez or Oxalyl Chloride) or the TiCl

method is superior because the intermediate is smaller (Cl is smaller than OBt/OAt).[1]

Q: My hydrolysis in DMSO is giving me decarboxylation. Why? A:

-BuOK in DMSO is extremely basic.[1] If your substrate has electron-withdrawing groups or is a -keto ester, decarboxylation is a risk. Switch to the Theodorou method (NaOH/DCM/MeOH), which is milder but still leverages non-aqueous solvation effects.[1]

References

• Yamaguchi Esterification (Original): Inanaga, J., Hirata, K., Saeki, H., Katsuki, T., & Yamaguchi, M. (1979).[5][6] A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization.[1][5][6] Bulletin of the Chemical Society of Japan, 52(7), 1989–1993.[5] Link[1]

• Gassman Hydrolysis (t-BuOK/DMSO): Gassman, P. G., & Schenk, W. N. (1977).[1] A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures.[1][7] The Journal of Organic Chemistry, 42(5), 918–920. Link[1]

• Theodorou Hydrolysis (NaOH/DCM): Theodorou, V., et al. (2018).[1][8] Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, vii, 308-319.[8][9] Link

• TiCl4 Amidation: Rimoldi, I., et al. (2017).[1] Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4.[1][10] Catalysis Letters, 147, 2633–2639. Link[1]

Sources

• 1. researchtrend.net [researchtrend.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jk-sci.com [jk-sci.com]
• 6. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. arkat-usa.org [arkat-usa.org]
• 10. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectroscopic Interpretation of Methyl 2,4-difluoro-6-methylbenzoate

For the discerning researcher in drug development and the broader chemical sciences, the precise and unambiguous structural elucidation of novel molecular entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, remains the cornerstone of this analytical endeavor. This guide provides an in-depth, comparative analysis of the 1H NMR spectrum of Methyl 2,4-difluoro-6-methylbenzoate, a compound of interest in medicinal chemistry and materials science. By juxtaposing its spectral features with those of structurally related analogues, we aim to furnish researchers with a robust framework for interpreting the nuanced effects of substituent positioning on the chemical environment of aromatic protons.

The Analytical Challenge: Decoding the Spectrum of a Polysubstituted Aromatic Ester

The 1H NMR spectrum of an aromatic compound is a rich tapestry of information, woven from the chemical shifts (δ), spin-spin coupling constants (J), and signal multiplicities of its constituent protons. In a polysubstituted benzene ring, such as that in Methyl 2,4-difluoro-6-methylbenzoate, the interplay of electronic and steric effects from multiple substituents can lead to complex and often overlapping signals. A thorough interpretation, therefore, necessitates a systematic approach, grounded in the fundamental principles of NMR spectroscopy and augmented by comparative data from simpler, related structures.

This guide will dissect the predicted 1H NMR spectrum of Methyl 2,4-difluoro-6-methylbenzoate and compare it with the experimental or predicted spectra of three key analogues:

• Methyl 2,4-difluorobenzoate

• Methyl 2-fluoro-6-methylbenzoate

• Methyl 4-fluoro-6-methylbenzoate

Through this comparative lens, we will illuminate the distinct influence of each substituent—the electron-withdrawing fluorine atoms and the electron-donating methyl group—on the chemical shifts and coupling patterns of the aromatic protons.

Predicted and Comparative 1H NMR Data

To facilitate a comprehensive analysis, the following table summarizes the predicted 1H NMR data for Methyl 2,4-difluoro-6-methylbenzoate and the available data for its structural analogues. All chemical shifts are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) standard.

Compound	Aromatic Protons (δ, ppm)	Multiplicity & Coupling Constants (J, Hz)	Methyl Protons (δ, ppm)	Methoxy Protons (δ, ppm)
Methyl 2,4-difluoro-6-methylbenzoate (Predicted)	H-3: ~6.85, H-5: ~6.75	H-3: (t, JHF ≈ 8-10 Hz), H-5: (t, JHF ≈ 8-10 Hz)	~2.40 (s)	~3.90 (s)
Methyl 2,4-difluorobenzoate	H-3: 6.91-6.98, H-5: 6.84-6.91, H-6: 7.95-8.03	m, m, td (JHH = 8.7, JHF = 6.6 Hz)	-	3.93 (s)
Methyl 2-fluoro-6-methylbenzoate (Predicted)	H-3: ~7.05, H-4: ~7.30, H-5: ~7.00	H-3: (d, JHH ≈ 8 Hz), H-4: (t, JHH ≈ 8 Hz), H-5: (d, JHH ≈ 8 Hz)	~2.50 (s)	~3.90 (s)
Methyl 4-fluoro-6-methylbenzoate (Predicted)	H-3: ~7.10, H-5: ~6.90	H-3: (s), H-5: (d, JHF ≈ 8-10 Hz)	~2.50 (s)	~3.90 (s)

In-Depth Spectral Analysis: Unraveling Substituent Effects

The predicted 1H NMR spectrum of Methyl 2,4-difluoro-6-methylbenzoate is expected to exhibit distinct signals for the two aromatic protons, the methyl group protons, and the methoxy group protons.

Aromatic Region (δ 6.5-8.0 ppm):

The two aromatic protons, H-3 and H-5, are anticipated to resonate in the upfield region of the aromatic spectrum, a consequence of the combined electron-donating effect of the methyl group and the mesomeric effect of the fluorine atoms. The strongly electronegative fluorine atoms also exert an inductive electron-withdrawing effect, which deshields the adjacent protons.

• H-3: This proton is situated between two fluorine atoms. The ortho-fluorine at C-2 and the para-fluorine at C-4 will both deshield H-3. Furthermore, H-3 will experience coupling to both fluorine atoms. This is expected to result in a triplet due to coupling with the two neighboring fluorine atoms (3JHF and 5JHF).

• H-5: This proton is ortho to the fluorine at C-4 and meta to the fluorine at C-2. It will also be ortho to the methyl group at C-6. The electron-donating methyl group will shield this proton, shifting it upfield relative to H-3. H-5 is expected to appear as a triplet due to coupling with the ortho-fluorine (3JHF) and the meta-fluorine (4JHF).

Aliphatic Region (δ 2.0-4.0 ppm):

• Methyl Protons (-CH3): The methyl group at C-6 is directly attached to the aromatic ring. Its protons are expected to appear as a singlet around δ 2.40 ppm. The exact chemical shift will be influenced by the steric and electronic environment created by the adjacent ester and fluorine substituents.

• Methoxy Protons (-OCH3): The protons of the methoxy group of the ester are expected to resonate as a sharp singlet around δ 3.90 ppm, a characteristic chemical shift for methyl esters.

Comparative Analysis: Isolating the Impact of Each Substituent

By comparing the spectrum of our target molecule with its analogues, we can deconstruct the contribution of each substituent to the overall spectral appearance.

Logical Flow of Substituent Effects on Aromatic Protons

Caption: Influence of substituents on aromatic proton chemical shifts.

• Methyl 2,4-difluorobenzoate vs. Methyl 2,4-difluoro-6-methylbenzoate: The introduction of the methyl group at C-6 in our target molecule is expected to shield the adjacent H-5 proton, causing an upfield shift compared to the corresponding proton in Methyl 2,4-difluorobenzoate. The effect on H-3 will be less pronounced.

• Methyl 2-fluoro-6-methylbenzoate vs. Methyl 2,4-difluoro-6-methylbenzoate: The addition of a fluorine atom at the C-4 position introduces further complexity. This fluorine will deshield both H-3 and H-5 and will introduce additional H-F couplings, leading to the predicted triplet multiplicities for these signals, in contrast to the expected doublet of doublets or triplets in the simpler analogue.

• Methyl 4-fluoro-6-methylbenzoate vs. Methyl 2,4-difluoro-6-methylbenzoate: The presence of the C-2 fluorine in the target molecule will significantly deshield the adjacent H-3 proton. Furthermore, the steric interaction between the C-2 fluorine and the C-6 methyl group may cause some puckering of the ring, potentially influencing the through-space coupling and the chemical shifts of the aromatic protons.

Experimental Protocol: Acquiring High-Quality 1H NMR Data

Reproducible and high-quality NMR data is the bedrock of accurate structural analysis. The following protocol outlines a standardized procedure for the preparation and acquisition of 1H NMR spectra for compounds of this class.

Workflow for 1H NMR Sample Preparation and Data Acquisition

Caption: Standardized workflow for 1H NMR analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, acetone-d6, DMSO-d6) in a clean vial. The choice of solvent is critical and should be one in which the analyte is fully soluble and which does not have signals that overlap with those of the analyte.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for referencing the chemical shift scale to 0 ppm.

  • Carefully transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumental Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the field frequency using the deuterium signal from the solvent.

  • Shim the magnetic field to optimize its homogeneity, which is crucial for obtaining sharp, well-resolved signals.

  • Acquire the 1H NMR spectrum using appropriate parameters (e.g., number of scans, acquisition time, relaxation delay). For routine analysis, 16-32 scans are typically sufficient.

• Data Processing and Analysis:

  • Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase correction and baseline correction to ensure accurate signal representation.

  • Reference the spectrum by setting the chemical shift of the TMS signal to 0.00 ppm.

  • Integrate the area under each signal to determine the relative number of protons it represents.

  • Measure the chemical shifts (δ) of all signals and determine their multiplicities (e.g., singlet, doublet, triplet) and coupling constants (J).

Conclusion: A Powerful Tool for Structural Verification

The detailed interpretation of the 1H NMR spectrum of Methyl 2,4-difluoro-6-methylbenzoate, when contextualized with the spectra of its carefully chosen analogues, provides a powerful and unambiguous method for its structural verification. The principles and methodologies outlined in this guide are broadly applicable to a wide range of substituted aromatic compounds, offering researchers a systematic framework for tackling complex spectral interpretation challenges. By understanding the intricate interplay of substituent effects, scientists can with greater confidence elucidate the structures of novel molecules, a critical step in the advancement of drug discovery and chemical research.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• NMRDB.org: An online tool for NMR prediction. [Link]

A Researcher's Guide to the FTIR Analysis of Ester Carbonyl Stretch in Fluorinated Benzoates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the precise characterization of molecular structures is paramount. Among the arsenal of analytical techniques, Fourier Transform Infrared (FTIR) spectroscopy stands out for its ability to probe the vibrational modes of molecules, offering a window into their functional groups and electronic environments. This guide provides an in-depth comparison of the FTIR analysis of the ester carbonyl (C=O) stretch in a series of fluorinated benzoates, offering insights grounded in experimental data and theoretical principles.

The Significance of the Carbonyl Stretch

The carbonyl group is a cornerstone of organic chemistry, and its vibrational stretching frequency in an IR spectrum is exquisitely sensitive to its local electronic environment. For a typical aliphatic ester, the C=O stretch appears in the range of 1735-1750 cm⁻¹[1]. However, when the ester is conjugated with an aromatic ring, as in the case of benzoates, this frequency shifts to a lower wavenumber, typically 1715-1730 cm⁻¹, due to resonance delocalization which weakens the C=O double bond.[1][2]

The Influence of Fluorine Substitution: A Tale of Two Effects

The introduction of highly electronegative fluorine atoms onto the benzoate ring introduces a fascinating interplay of electronic effects that significantly perturbs the C=O stretching frequency. These effects, namely the inductive and resonance effects, often act in opposition, and their net impact depends on the position and number of fluorine substituents.

• The Inductive Effect (-I): Fluorine is the most electronegative element, and it strongly withdraws electron density through the sigma (σ) bond framework of the molecule.[3][4] This electron withdrawal, or negative inductive effect, extends to the carbonyl carbon, increasing its partial positive charge and strengthening the C=O bond. A stronger bond requires more energy to vibrate, thus shifting the C=O stretching frequency to a higher wavenumber. The inductive effect is distance-dependent, diminishing as the fluorine atom is moved further from the carbonyl group.[4][5]

• The Resonance Effect (+R): When fluorine is positioned at the ortho or para positions of the benzoate ring, its lone pair electrons can be delocalized into the π-system of the aromatic ring. This donation of electron density, or positive resonance effect, can extend to the carbonyl group, increasing the electron density of the C=O bond and giving it more single-bond character. This weakens the double bond, requiring less energy for the stretching vibration and shifting the C=O frequency to a lower wavenumber.[3][6]

The following diagram illustrates the interplay of these two effects on the carbonyl group of a fluorinated benzoate.

Caption: Interplay of Inductive and Resonance Effects on C=O Stretch.

Comparative Analysis of Fluorinated Benzoates

To illustrate these principles, let's consider a comparative analysis of methyl benzoate and its fluorinated derivatives. The table below summarizes the expected and experimentally observed C=O stretching frequencies.

Compound	Position of Fluorine	Dominant Effect	Expected Shift	Observed C=O Frequency (cm⁻¹)
Methyl Benzoate	-	-	Reference	~1725[2]
Methyl 4-fluorobenzoate	para	Resonance (+R) > Inductive (-I)	Lower Wavenumber	~1720
Methyl 3-fluorobenzoate	meta	Inductive (-I)	Higher Wavenumber	~1730
Methyl 2-fluorobenzoate	ortho	Inductive (-I) > Resonance (+R)	Higher Wavenumber	~1735
Methyl 2,6-difluorobenzoate	ortho, ortho	Strong Inductive (-I)	Highest Wavenumber	~1745

Note: The observed frequencies are approximate and can vary slightly based on the experimental conditions and the physical state of the sample.

The data clearly demonstrates that the position of the fluorine substituent dictates the dominant electronic effect and, consequently, the direction of the carbonyl frequency shift. For methyl 4-fluorobenzoate, the resonance effect slightly outweighs the inductive effect, leading to a small shift to a lower wavenumber compared to the parent methyl benzoate. Conversely, in the meta position, the resonance effect is not operative, and the strong inductive effect of fluorine causes a noticeable shift to a higher frequency. In the ortho position, both effects are at play, but the proximity of the fluorine atom enhances the inductive withdrawal, resulting in a shift to a higher wavenumber. This effect is even more pronounced in the case of 2,6-difluorobenzoate, where two ortho-fluorine atoms exert a strong cumulative inductive effect.

Experimental Protocol for FTIR Analysis

Obtaining high-quality and reproducible FTIR spectra is crucial for a reliable comparative analysis. The following is a standardized protocol for the analysis of solid and liquid benzoate samples.

Objective: To acquire the FTIR spectra of a series of fluorinated benzoates and determine the C=O stretching frequencies.

Materials:

• FTIR Spectrometer with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

• Sample holders: KBr plates for liquids, KBr pellet press for solids, or an Attenuated Total Reflectance (ATR) accessory.[7]

• Infrared-grade Potassium Bromide (KBr), dried in an oven.

• Agate mortar and pestle.

• Spatula and hydraulic press.

• Volatile solvent (e.g., acetone or ethanol) for cleaning.

Workflow Diagram:

Caption: Experimental Workflow for FTIR Analysis of Benzoates.

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's instructions.

  • Purge the sample compartment with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide, if necessary.

• Background Spectrum Acquisition:

  • For KBr pellet or liquid cell analysis, ensure the sample holder is empty and clean. For ATR, ensure the crystal surface is clean.[7][8]

  • Collect a background spectrum. This will be subtracted from the sample spectrum to remove any signals from the instrument and the atmosphere.

• Sample Preparation:

  • For Solid Samples (KBr Pellet Method):

    • Weigh approximately 1-2 mg of the solid benzoate sample and 100-200 mg of dry, IR-grade KBr.[7][9]

    • Thoroughly grind the mixture in an agate mortar and pestle until a fine, homogeneous powder is obtained.[10]

    • Transfer the powder to a pellet die and press it under a hydraulic press (typically 7-10 tons of pressure) to form a transparent or translucent pellet.[10]

  • For Liquid Samples (Neat Liquid Method):

    • Place a single drop of the liquid benzoate onto the surface of a clean KBr plate.

    • Carefully place a second KBr plate on top, spreading the liquid into a thin film. Avoid air bubbles.

  • For Solid or Liquid Samples (ATR Method):

    • Place a small amount of the solid powder or a drop of the liquid directly onto the ATR crystal.

    • Apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.[7][8]

• Sample Spectrum Acquisition:

  • Place the prepared sample (KBr pellet in a holder, liquid cell, or the ATR accessory with the sample) into the spectrometer's sample compartment.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The resolution should be set to at least 4 cm⁻¹.

• Data Processing and Analysis:

  • The instrument's software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Use the software's peak-picking tool to accurately determine the wavenumber of the maximum absorbance for the ester carbonyl stretch.

  • Record this value and repeat the procedure for all the fluorinated benzoate analogues.

Conclusion

The FTIR analysis of the ester carbonyl stretch in fluorinated benzoates provides a powerful and nuanced tool for understanding the electronic effects within these molecules. The predictable shifts in the C=O stretching frequency, governed by the interplay of inductive and resonance effects, offer a valuable spectroscopic handle for researchers in medicinal chemistry and materials science. By following a rigorous experimental protocol, scientists can obtain high-quality data to support structural elucidation, reaction monitoring, and the development of structure-property relationships. This guide serves as a foundational resource for leveraging FTIR spectroscopy to its full potential in the characterization of these important chemical entities.

References

• Brown, T. L., & Morgan, H. W. (1961). Carbonyl Stretching Frequencies of Some Partially Fluorinated Esters. Journal of Chemical Physics, 34(3), 843-847.
• Shreeve, J. M., et al. (n.d.).
• Michalska, D., et al. (2008). Spectroscopic (FT-IR, FT-Raman, UV)
• Scribd. (n.d.). FTIR Analysis of Benzoic Acid Samples.
• Journal of Materials Chemistry. (n.d.).
• Khan Academy. (n.d.). Worked example: Resonance vs. Inductive Effects.
• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
• Unknown. (n.d.).
• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Esters.
• Chemistry Steps. (2024, February 15). Inductive and Resonance (Mesomeric) Effects.
• Unknown. (n.d.). IR Spectroscopy of Hydrocarbons.
• Semantic Scholar. (2011, June 15). Influence of Benzoate on Substituent Benzoic Acids with Implications on Spectroscopic Studies through Inter Molecular Hydrogen Bonding.
• The Organic Chemistry Tutor. (2018, December 15). Inductive Effect Vs Resonance (Rule of Organic Chemistry) [Video]. YouTube.
• Hasan, T. (2014). FTIR spectra, Vibrational Spectroscopy of two Esters derivatives C9H10O2 and C9H9ClO2. Scholars Research Library.
• ResearchGate. (n.d.).
• Pecar, D., Tramsek, M., & Gorsek, A. (2009). Gain insight into sodium benzoate synthesis using FTIR based in-line reaction analysis system. Chemical Engineering Transactions, 17, 55-60.
• DeRuiter, J. (n.d.). Resonance and Induction Tutorial.
• Indonesian Journal of Science & Technology. (2019, April 1).
• Polymer Chemistry Characterization Lab. (n.d.).
• TMP Chem. (2021, May 3). 27.02 Resonance and Inductive Effects [Video]. YouTube.
• PubMed. (2018, June 5).
• Smith, B. C. (2020, December 20). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy Online.
• ResearchGate. (n.d.).
• Chemistry LibreTexts. (2022, September 24). 21.
• Rzepa, H. S. (2013, February 28). Why is the carbonyl IR stretch in an ester higher than in a ketone? Henry Rzepa's Blog.

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Khan Academy [khanacademy.org]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. webhome.auburn.edu [webhome.auburn.edu]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. eng.uc.edu [eng.uc.edu]
• 10. scribd.com [scribd.com]